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Compound of Interest

Compound Name: Rapamycin (Sirolimus)

Cat. No.: B11929581 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with rapamycin. This resource provides troubleshooting guides and

frequently asked questions (FAQs) to address common challenges encountered with

rapamycin solubility in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of rapamycin in common laboratory solvents?

A1: Rapamycin, a lipophilic macrolide, is practically insoluble in water (approximately 2.6

µg/mL).[1][2] It exhibits good solubility in organic solvents.[3] Commonly used solvents for

preparing stock solutions include dimethyl sulfoxide (DMSO) and ethanol.[4][5]

Q2: What is the recommended solvent for preparing a rapamycin stock solution for cell culture

experiments?

A2: DMSO is the most frequently recommended solvent for preparing high-concentration stock

solutions of rapamycin for in vitro studies.[4][5] It allows for the preparation of stock solutions at

concentrations of 100 mg/mL or higher.[4] Ethanol is another viable option, though the solubility

is generally lower than in DMSO.[5][6]

Q3: How should I store my rapamycin powder and stock solutions?
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A3: Rapamycin powder should be stored at -20°C and desiccated for long-term stability, where

it can be stable for up to three years.[4] Stock solutions should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[4][7] Under these

conditions, stock solutions are typically stable for up to 3 months at -20°C.[4]

Q4: My rapamycin precipitated when I added it to my aqueous cell culture medium. Why did

this happen and how can I prevent it?

A4: Precipitation upon dilution of a rapamycin stock solution into aqueous media is a common

issue due to its low aqueous solubility.[8] This "crashing out" occurs when the concentration of

the organic solvent is no longer sufficient to keep the hydrophobic rapamycin dissolved in the

aqueous environment. To prevent this, it is crucial to ensure rapid and thorough mixing upon

addition to the medium. Adding the rapamycin stock solution to the medium while vortexing or

swirling can help. Additionally, making intermediate dilutions in a suitable sterile solvent or the

culture medium itself can facilitate better dispersion.[4] One user has suggested a trick: pour

the cell culture medium onto the rapamycin solution rather than adding the rapamycin to the

medium, which may result in less precipitation.[8]

Q5: What are typical working concentrations of rapamycin for cell culture experiments?

A5: The effective working concentration of rapamycin varies depending on the cell line and the

specific application.[9] For mTOR inhibition, the IC50 can be as low as 0.1 nM in sensitive cell

lines like HEK293.[4] For inducing autophagy, concentrations around 0.2 µM (200 nM) are

often used.[4] It is always recommended to perform a dose-response experiment to determine

the optimal concentration for your specific experimental setup.

Quantitative Data Summary
The following tables provide a summary of key quantitative data for rapamycin solubility and

usage in cell culture.

Table 1: Rapamycin Solubility and Storage
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Parameter Value Source(s)

Molecular Weight 914.17 g/mol [3][4]

Recommended Solvents DMSO, Ethanol [4][5]

Solubility in DMSO ≥ 100 mg/mL (~109 mM) [4]

Solubility in Ethanol ≥ 50 mg/mL [4]

Aqueous Solubility ~2.6 µg/mL [1]

Storage of Powder
-20°C, desiccated, up to 3

years
[4]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C, stable for up to 3

months at -20°C. Avoid

repeated freeze-thaw cycles.

[4]

Table 2: Recommended Working Concentrations for Cell Culture

Application Cell Line(s)
Working
Concentration

Incubation
Time

Source(s)

mTOR Inhibition HEK293 ~0.1 nM (IC50) Not specified [4]

Autophagy

Induction
COS7, H4 0.2 µM (200 nM) 24 hours [4][10]

Cell Growth

Inhibition
Ca9-22 ~15 µM (IC50) 24 hours [9]

Cell Growth

Inhibition

Urothelial

Carcinoma Lines

(J82, T24, RT4)

1 nM 48 hours [9]

Cell Growth

Inhibition

Urothelial

Carcinoma Line

(UMUC3)

10 nM 48 hours [9]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Rapamycin Stock Solution in DMSO

Calculate the required mass of rapamycin: Based on the molecular weight of rapamycin

(914.17 g/mol ), calculate the mass needed for your desired volume and concentration. For 1

mL of a 10 mM stock solution, you will need 9.14 mg of rapamycin.

Weigh the rapamycin powder: In a sterile microcentrifuge tube, carefully weigh the calculated

amount of rapamycin powder.

Dissolve in DMSO: Add the appropriate volume of high-quality, anhydrous DMSO to the

rapamycin powder.

Ensure complete dissolution: Vortex the solution thoroughly. Gentle warming in a 37°C water

bath can aid in dissolution if necessary.[4] Ensure no visible particles remain.

Aliquot and store: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.[4]

Protocol 2: Preparation of a Working Solution in Cell Culture Medium

Determine the final working concentration: Decide on the final concentration of rapamycin

needed for your experiment based on literature or preliminary dose-response studies.

Thaw a stock solution aliquot: Remove one aliquot of the rapamycin stock solution from the

freezer and allow it to thaw at room temperature.

Perform serial dilutions (if necessary): For very low working concentrations (e.g., in the nM

range), it is advisable to perform an intermediate dilution of the stock solution in sterile cell

culture medium or a suitable solvent to ensure accurate pipetting.[4]

Dilute to the final working concentration: Directly add the calculated volume of the rapamycin

stock solution (or intermediate dilution) to the pre-warmed cell culture medium. For example,

to prepare 10 mL of medium with a final rapamycin concentration of 100 nM, add 1 µL of a

10 mM stock solution.[4]
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Mix thoroughly: Immediately and gently mix the medium containing rapamycin by swirling or

inverting the container to ensure a homogenous solution before adding it to your cells.[4]

This rapid mixing is critical to prevent precipitation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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